Cas no 66803-19-8 (Micronomicin Sulfate)

• Product Name: Micronomicin Sulfate
• CAS No: 66803-19-8
• MF: C₂₀H₄₃N₅O₁₁S
• MW: 561.647324800491
• CID: 90350
• PubChem ID: 171808
• Update Time: 2025-05-23

Micronomicin Sulfate Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol,sulfuric acid
• Micronomycin sulfate
• Sagamacin
• micronomicin sulfate
• Santemycin
• 66803-19-8
• CAS-66803-19-8
• NCGC00183277-01
• SCHEMBL1088116
• CHEBI:31844
• Micronomicin Sulfate (~80%)
• Micronomicin sulfate (JP17)
• (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol;sulfuric acid
• Santemycin (TN)
• AS-35224
• Sagamicin
• (2R,3R,4R,5R)-2-(((1S,2S,3R,4S,6R)-4,6-diamino-3-(((2R,3R,6S)-3-amino-6-((methylamino)methyl)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-5-methyl-4-(methylamino)tetrahydro-2H-pyran-3,5-diol sulfate
• Antibiotic XK-62-2 sulfate
• Sagamicin (TN)
• CHEMBL515234
• AKOS025401575
• AC-22348
• (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4,6-diamino-3-((2R,3R,6S)-3-amino-6-((methylamino)methyl)tetrahydro-2H-pyran-2-yloxy)-2-hydroxycyclohexyloxy)-5-methyl-4-(methylamino)tetrahydro-2H-pyran-3,5-diol sulfate
• DTXSID3048609
• MICRONOMICINSULFATE
• DTXCID0028535
• MFCD00941451
• D01821
• KW-1062
• Tox21_112944
• Gentamicin C2b sulfate
• Sagamicin sulfate
• DA-65454
• MQDGQSCLOYLSEK-SCFBDNQUSA-N
• D-Streptamine, O-2-amino-2,3,4,6-tetradeoxy-6-(methylamino)-a-D-erythro-hexopyranosyl-(1?4)-O-[3-deoxy-4-C-methyl-3-(methylamino)-ss-L-arabinopyranosyl-(1?6)]-2-deoxy-, sulfate (salt) (9CI); Micronomicin sulfate
• Micronomicin Sulfate

• Inchi： 1S/C20H41N5O7.H2O4S/c1-20(28)8-29-19(14(27)17(20)25-3)32-16-12(23)6-11(22)15(13(16)26)31-18-10(21)5-4-9(30-18)7-24-2;1-5(2,3)4/h9-19,24-28H,4-8,21-23H2,1-3H3;(H2,1,2,3,4)/t9-,10+,11-,12+,13-,14+,15+,16-,17+,18+,19+,20-;/m0./s1
• InChI Key： MQDGQSCLOYLSEK-SCFBDNQUSA-N
• SMILES： S(=O)(=O)(O)O.O([C@@H]1[C@@H]([C@H]([C@](C)(CO1)O)NC)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]1[C@@H](CC[C@@H](CNC)O1)N)N)N

Computed Properties

• Exact Mass: 561.26800
• Monoisotopic Mass: 561.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 283A^2

Experimental Properties

• Density: 1.32
• Boiling Point: 667℃
• Flash Point: >110°(230°F)
• Water Partition Coefficient: Freely soluble in water
• PSA: 282.71000
• LogP: -0.40530

Micronomicin Sulfate Security Information

• RTECS：WK2196000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Micronomicin Sulfate

Comprehensive Overview of Micronomicin Sulfate (CAS No. 66803-19-8): Properties, Applications, and Innovations

Micronomicin Sulfate (CAS No. 66803-19-8) is a semi-synthetic aminoglycoside antibiotic derived from Micromonospora, a genus of bacteria known for producing clinically significant antimicrobial agents. This compound has garnered attention in pharmaceutical research due to its broad-spectrum activity against Gram-negative and some Gram-positive bacteria. With the rise of antibiotic resistance, Micronomicin Sulfate is increasingly studied for its potential in treating multidrug-resistant infections, making it a hot topic in modern antimicrobial therapy.

The chemical structure of Micronomicin Sulfate features a unique sugar moiety linked to an aminocyclitol ring, enhancing its binding affinity to bacterial ribosomal subunits. This mechanism disrupts protein synthesis, leading to bacterial cell death. Researchers have explored its efficacy against pathogens like Pseudomonas aeruginosa and Escherichia coli, which are frequently associated with hospital-acquired infections. As a result, Micronomicin Sulfate is often compared to other aminoglycosides like Gentamicin and Amikacin in terms of potency and safety profiles.

In recent years, the demand for Micronomicin Sulfate has surged due to its role in combination therapies for resistant infections. Studies highlight its synergistic effects with beta-lactam antibiotics, offering a promising approach to combat superbugs. This aligns with current healthcare trends emphasizing personalized medicine and targeted antimicrobial strategies. Additionally, its stability in various formulations makes it suitable for ophthalmic and topical applications, expanding its therapeutic versatility.

From a manufacturing perspective, Micronomicin Sulfate is synthesized through fermentation followed by chemical modification, ensuring high purity and bioactivity. Regulatory agencies such as the FDA and EMA have stringent guidelines for its production, given its clinical significance. Quality control measures focus on minimizing ototoxicity and nephrotoxicity, common concerns with aminoglycosides, to enhance patient safety.

Beyond therapeutics, Micronomicin Sulfate is a subject of biotechnological research. Innovations include its incorporation into nanoparticle delivery systems to improve bioavailability and reduce side effects. Such advancements address frequent search queries like "how to reduce antibiotic side effects" or "new delivery methods for aminoglycosides," reflecting its relevance in both academic and clinical settings.

In conclusion, Micronomicin Sulfate (CAS No. 66803-19-8) represents a critical tool in the fight against antibiotic resistance. Its unique properties, coupled with ongoing research into optimized formulations and combination therapies, position it as a valuable asset in modern medicine. As the scientific community continues to explore its potential, this compound remains at the forefront of infectious disease management and drug development.